Progress on the luminescence mechanism and application of carbon quantum dots based on biomass synthesis
RSC Advances Pub Date: 2023-06-23 DOI: 10.1039/D3RA02519E
Abstract
With the continuous development of carbon-based materials, a variety of new materials have emerged one after another. Carbon Quantum Dots (CQDs) have succeeded in standing out from the crowd of new materials due to their better optical properties in biomedicine, ion detection, anti-counterfeiting materials and photocatalysis. In recent years, through the continuous exploration of CQDs, research scholars have found that the organic substances or heavy metals contained in traditional ones can cause irreversible harm to people and the environment. Therefore, the application of traditional CQDs in future studies will be gradually limited. Among various new materials, biomass raw materials have the merits of good biocompatibility, lower toxicity and green and environmental protection, which largely overcome the defects of traditional materials and have attracted many scholars to focus on the research and development of various biomass CQDs. This paper summarises the optical properties, fluorescence mechanisms, synthetic methods, functionalisation modulation of biomass CQDs and their relevant research progress in the fields of ion detection, bioimaging, biomedicine, biosensing, solar cells, anti-counterfeit materials, photocatalysis and capacitors. Finally, the paper concludes with some discussion of the challenges and prospects of this exciting and promising field of application.
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